Cas no 1269292-05-8 (1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1269292-05-8
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 1089242
• PubChem ID: 56956046
• Update Time: 2025-06-26

1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde
• 2-(3-fluorophenyl)pyrazole-3-carbaldehyde
• AKOS022172596
• 1269292-05-8
• EN300-1591007
• DTXSID20718973
• CS-0443928

• Inchi： 1S/C10H7FN2O/c11-8-2-1-3-9(6-8)13-10(7-14)4-5-12-13/h1-7H
• InChI Key： YCOZXXHHVMAKJC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(C=O)=CC=N1

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde

Introduction to 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1269292-05-8) and Its Emerging Applications in Chemical Biology

1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde, identified by the chemical identifier CAS No. 1269292-05-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a fluorophenyl substituent and an aldehyde functional group at the 5-position of the pyrazole ring enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The aldehyde group in 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde serves as a key reactive site for various chemical transformations, including condensation reactions, nucleophilic additions, and oxidation processes. These reactions are pivotal in synthesizing more complex molecules, such as Schiff bases, heterocyclic derivatives, and bioactive compounds. The fluorophenyl moiety, on the other hand, contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atom can also influence electronic properties and binding interactions with biological targets, making this compound an attractive candidate for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The structural flexibility of pyrazole allows for the introduction of diverse functional groups, enabling the creation of molecules with tailored biological activities. For instance, studies have demonstrated that pyrazole-based compounds can modulate enzyme activity and interfere with signaling pathways involved in diseases such as cancer and neurodegeneration. The incorporation of a fluorine atom into the phenyl ring further enhances these properties by improving binding affinity and reducing metabolic degradation.

One of the most compelling aspects of 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde is its potential as a building block for synthesizing small-molecule inhibitors targeting specific biological pathways. Researchers have leveraged this compound to develop novel agents that exhibit inhibitory effects on kinases, proteases, and other enzymes implicated in disease progression. For example, recent studies have shown that derivatives of this compound can selectively inhibit Janus kinases (JAKs), which are overexpressed in various inflammatory conditions and cancers. The ability to fine-tune the structure of these derivatives allows for the optimization of potency, selectivity, and pharmacokinetic profiles.

The fluorophenyl substituent plays a crucial role in enhancing the binding affinity of these compounds to their target proteins. Fluorine atoms are known to increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine can participate in hydrophobic interactions and π-stacking with aromatic residues in protein active sites, further strengthening the drug-target complex. These properties make 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde an excellent candidate for designing next-generation therapeutics with improved efficacy and reduced side effects.

Another area where this compound has shown promise is in the development of imaging agents for diagnostic applications. Pyrazole derivatives have been explored as probes for positron emission tomography (PET) and magnetic resonance imaging (MRI) due to their ability to cross the blood-brain barrier and accumulate in specific tissues or cellular compartments. The aldehyde group can be readily functionalized to attach radiolabels or contrast agents, enabling researchers to visualize biological processes with high precision. Such applications have significant implications for early disease detection and monitoring treatment responses.

The synthesis of 1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include condensation reactions between 3-fluorobenzaldehyde and hydrazine hydrate followed by cyclization under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce fluorinated aryl groups onto pre-formed pyrazole scaffolds. These synthetic strategies underscore the compound's versatility as a starting material for further derivatization and functionalization.

In conclusion,1-(3-Fluorophenyl)-1H-pyrazole-5-carbaldehyde (CAS No. 1269292-05-8) represents a promising scaffold for drug discovery and biomedical research due to its unique structural features and reactivity. Its combination of a fluorophenyl substituent and an aldehyde functional group makes it an ideal candidate for developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research in chemical biology continues to advance,this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.